![molecular formula C19H23BrN2OS B4141304 2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide](/img/structure/B4141304.png)
2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide
Overview
Description
2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a type of thioamide compound that has an adamantane ring structure and a bromophenyl group attached to it.
Mechanism of Action
The mechanism of action of 2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and physiological effects:
Studies have shown that this compound has low toxicity and does not have any significant biochemical or physiological effects in animals. However, further studies are needed to determine its long-term effects in humans.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide in lab experiments is its relatively low cost and easy synthesis method. It is also stable and can be stored for a long time without degradation. However, one of the limitations is its low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide. One direction is to investigate its potential use as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, further studies are needed to determine its long-term effects in humans and its potential toxicity. Finally, research can be done to improve its solubility in water to make it more versatile in lab experiments.
Conclusion:
In conclusion, this compound is a thioamide compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method is relatively easy, and it has been studied for its potential use as an anticancer, antibacterial, and antifungal agent. Its mechanism of action is not fully understood, and further research is needed to determine its long-term effects in humans. Despite its limitations, this compound holds promise as a versatile and cost-effective compound for future scientific research.
Scientific Research Applications
2-(1-adamantyl)-N-{[(3-bromophenyl)amino]carbonothioyl}acetamide has been investigated for its potential applications in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated for its potential use as an antibacterial and antifungal agent. In addition, it has been studied for its potential use as a catalyst in organic reactions.
properties
IUPAC Name |
2-(1-adamantyl)-N-[(3-bromophenyl)carbamothioyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2OS/c20-15-2-1-3-16(7-15)21-18(24)22-17(23)11-19-8-12-4-13(9-19)6-14(5-12)10-19/h1-3,7,12-14H,4-6,8-11H2,(H2,21,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFNOHQXVLRQCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NC(=S)NC4=CC(=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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